Cas no 2034432-14-7 (1-(3-chloro-2-methylbenzenesulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine)

• Product Name: 1-(3-chloro-2-methylbenzenesulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine
• CAS No: 2034432-14-7
• MF: C₁₄H₁₇ClN₄O₂S
• MW: 340.828380346298
• CID: 5777068
• PubChem ID: 119100843
• Update Time: 2025-06-25

1-(3-chloro-2-methylbenzenesulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• F6482-4077
• 1-((3-chloro-2-methylphenyl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine
• AKOS026691328
• 2034432-14-7
• 1-(3-chloro-2-methylphenyl)sulfonyl-4-(triazol-2-yl)piperidine
• 1-(3-chloro-2-methylbenzenesulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine
• SJNGZIBHPJNCNX-UHFFFAOYSA-N
• Piperidine, 1-[(3-chloro-2-methylphenyl)sulfonyl]-4-(2H-1,2,3-triazol-2-yl)-

• Inchi： 1S/C14H17ClN4O2S/c1-11-13(15)3-2-4-14(11)22(20,21)18-9-5-12(6-10-18)19-16-7-8-17-19/h2-4,7-8,12H,5-6,9-10H2,1H3
• InChI Key： SJNGZIBHPJNCNX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)S(N1CCC(CC1)N1N=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 340.0760747g/mol
• Monoisotopic Mass: 340.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 533.8±60.0 °C(Predicted)
• pka: 1.66±0.29(Predicted)

Additional information on 1-(3-chloro-2-methylbenzenesulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine

Introduction to 1-(3-chloro-2-methylbenzenesulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine (CAS No. 2034432-14-7)

1-(3-chloro-2-methylbenzenesulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine, identified by its CAS number 2034432-14-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a piperidine core functionalized with a sulfonyl group and a triazole moiety, which are known for their diverse biological activities. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The sulfonyl group at the 3-position of the 3-chloro-2-methylbenzene ring introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding properties of the molecule. This feature is particularly relevant in the design of enzyme inhibitors and receptor modulators. The triazole ring at the 4-position of the piperidine scaffold adds another layer of complexity, providing potential for hydrogen bonding interactions and enhancing the molecule's solubility and bioavailability. These structural elements collectively contribute to the compound's potential pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that 1-(3-chloro-2-methylbenzenesulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. The combination of the sulfonyl and triazole groups is particularly intriguing, as it suggests potential dual-targeting capabilities, which could be exploited to develop more effective therapeutic agents.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving treatment outcomes. The structural motif of 1-(3-chloro-2-methylbenzenesulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine aligns well with current trends in drug design, where multi-functionalized heterocycles are being explored for their enhanced biological activity. The presence of both polar and non-polar regions in the molecule also makes it an attractive candidate for oral administration, as it can potentially improve membrane permeability while maintaining water solubility.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. For instance, researchers have hypothesized that it could be a lead compound for developing treatments against chronic inflammatory diseases. The sulfonyl group has been shown to exhibit anti-inflammatory properties in several preclinical models, while the triazole ring may contribute to immunomodulatory effects. These findings are supported by recent literature that highlights the role of similar scaffolds in modulating immune responses.

The synthesis of 1-(3-chloro-2-methylbenzenesulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired framework. These advances not only facilitate rapid access to analogs but also allow for structural modifications to optimize biological activity.

As research progresses, it is expected that more derivatives of this compound will be synthesized and evaluated for their pharmacological potential. The use of high-throughput screening (HTS) technologies will likely accelerate this process by allowing rapid testing against large libraries of biological targets. Additionally, structure-based drug design approaches will play a crucial role in refining the molecular structure to enhance potency and selectivity.

The future prospects for 1-(3-chloro-2-methylbenzenesulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine are promising, particularly given its unique structural features and potential biological activities. As our understanding of disease mechanisms continues to evolve, compounds like this one will be invaluable tools for developing innovative therapies. Whether they are used as leads for new drugs or as building blocks for more complex molecules, their contributions to medicinal chemistry are likely to be significant.